Cas no 2176152-33-1 (N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-[(1H-imidazol-1-yl)methyl]benzamide)

• Product Name: N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-[(1H-imidazol-1-yl)methyl]benzamide
• CAS No: 2176152-33-1
• MF: C₁₉H₁₉N₅O
• MW: 333.387063264847
• CID: 5337774
• Update Time: 2025-10-31

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-[(1H-imidazol-1-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-((1H-imidazol-1-yl)methyl)-N-((6-cyclopropylpyrimidin-4-yl)methyl)benzamide
• N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-(imidazol-1-ylmethyl)benzamide
• N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-[(1H-imidazol-1-yl)methyl]benzamide

• Inchi： 1S/C19H19N5O/c25-19(21-10-17-9-18(15-5-6-15)23-12-22-17)16-3-1-14(2-4-16)11-24-8-7-20-13-24/h1-4,7-9,12-13,15H,5-6,10-11H2,(H,21,25)
• InChI Key： JADBVOPGYLMRFD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN1C=NC=C1)NCC1=CC(C2CC2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 447
• XLogP3: 1.3
• Topological Polar Surface Area: 72.7

Additional information on N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-[(1H-imidazol-1-yl)methyl]benzamide

Professional Introduction to N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-[(1H-imidazol-1-yl)methyl]benzamide (CAS No. 2176152-33-1)

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-[(1H-imidazol-1-yl)methyl]benzamide is a highly sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2176152-33-1, represents a pinnacle of molecular design, integrating multiple pharmacophoric units to potentially modulate complex biological pathways. The structural framework of this molecule is characterized by the presence of a benzamide core, which is a well-established scaffold in drug discovery, coupled with functional groups that enhance its binding affinity and selectivity.

The benzamide moiety, a key structural component, plays a crucial role in the pharmacological activity of numerous therapeutic agents. Its ability to interact with biological targets such as enzymes and receptors makes it an invaluable building block in medicinal chemistry. In particular, the presence of the benzamide group in N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-[(1H-imidazol-1-yl)methyl]benzamide suggests that this compound may exhibit potent inhibitory or modulatory effects on relevant biological targets. This has been a focus of extensive research, as benzamide derivatives have shown promise in treating various diseases, including cancer and inflammatory disorders.

The compound's structure also incorporates two distinct heterocyclic rings: a cyclopropylpyrimidine ring and a 1H-imidazole ring. The cyclopropylpyrimidine moiety is particularly noteworthy, as it introduces rigidity to the molecular structure, which can enhance binding stability to biological targets. This feature has been exploited in the design of numerous drug candidates that require precise spatial orientation to achieve optimal pharmacological effects. Additionally, the cyclopropyl group itself is known for its ability to improve metabolic stability and oral bioavailability, making it an attractive feature in drug development.

The 1H-imidazole ring further enriches the pharmacological potential of N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-[(1H-imidazol-1-yl)methyl]benzamide. Imidazole derivatives are well-documented for their diverse biological activities, including antiviral, antibacterial, and anti-inflammatory properties. The incorporation of the 1H-imidazole moiety into this compound suggests that it may interact with a wide range of biological targets, thereby expanding its therapeutic applications. This dual functionality makes the compound a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-[(1H-imidazol-1-yl)methyl]benzamide with biological targets. These studies have revealed that the compound's unique structural features allow it to bind effectively to specific enzymes and receptors involved in disease pathways. For instance, preliminary computational analyses suggest that this molecule may interact with kinases and other enzymes implicated in cancer progression. Such findings are consistent with recent experimental data demonstrating the potential of benzamide derivatives as inhibitors of these enzymes.

In vitro studies have begun to elucidate the pharmacological profile of N-(6-cyclopropylpyrimidin-4-yli...methyl]-4-[1H-imidazol... methyl]benzamide. These studies have focused on evaluating its ability to modulate key signaling pathways relevant to various diseases. Notably, the compound has shown promising activity against several kinases that are overexpressed in cancer cells. By inhibiting these kinases, the compound may disrupt aberrant signaling cascades that drive tumor growth and metastasis. Additionally, preclinical studies have indicated that this molecule may exhibit anti-inflammatory properties by modulating cytokine production and immune cell function.

The synthesis of N-(6-cyclopropylpyrimidin... imide)amides has been optimized to ensure high yield and purity, which are critical for subsequent preclinical and clinical evaluations. Advanced synthetic techniques have been employed to construct the complex molecular framework efficiently. These methods include palladium-catalyzed cross-coupling reactions, which are widely used in pharmaceutical synthesis due to their versatility and high selectivity. The use of such techniques ensures that the final product is free from impurities that could interfere with its pharmacological evaluation.

The development of novel drug candidates like N-(6-cycloprop... imide)amides relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. This collaborative approach allows for the rapid translation of laboratory findings into clinical applications. Recent breakthroughs in genomics and proteomics have provided valuable insights into disease mechanisms at the molecular level, guiding the design of more targeted therapies. The compound's multifaceted structural features make it an excellent candidate for such an integrative approach.

The future prospects for N-(6-cycloprop... imide)amides are promising, with ongoing research aimed at further optimizing its pharmacological properties and exploring new therapeutic applications. Clinical trials are expected to begin soon to evaluate its safety and efficacy in human subjects. These trials will provide critical data on dosing regimens, side effects, and overall therapeutic benefit. If successful, this compound could represent a significant advancement in the treatment of various diseases.

In conclusion, N-[(6-cyclopropypyr...methyl]-4-[1H-imidazol...methyl]benzamide (CAS No.2176152-33^–1) is a highly innovative compound with substantial potential in pharmaceutical applications. Its unique structural features and demonstrated interactions with key biological targets make it an attractive candidate for further development. As research continues to uncover new therapeutic opportunities for this molecule,, its significance in addressing unmet medical needs is likely to grow.